molecular formula C26H25N7O4 B2962654 N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide CAS No. 1171239-54-5

N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide

Cat. No. B2962654
CAS RN: 1171239-54-5
M. Wt: 499.531
InChI Key: ZEQNQJKJUJGVSW-UHFFFAOYSA-N
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Description

N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C26H25N7O4 and its molecular weight is 499.531. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis for PET Imaging

Compounds within the pyrazolopyrimidine family, such as the selective ligand DPA-714 for the translocator protein (18 kDa), have been highlighted for their potential in radiolabeling and in vivo imaging using PET (Positron Emission Tomography). This application is significant for investigating neuroinflammatory processes, suggesting that analogs of the queried compound could be relevant in the development of diagnostic tools for neurology and oncology (Dollé et al., 2008).

Anticancer Activity

Research into certain pyrimidine and pyrazole derivatives has demonstrated anticancer activity. For instance, a study reported that some 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives showed appreciable cancer cell growth inhibition against various cancer cell lines. This suggests that structural analogs of the queried compound could potentially be explored for their anticancer properties (Al-Sanea et al., 2020).

Antimicrobial and Insecticidal Potential

The synthesis of novel compounds based on the pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives has been explored for their antimicrobial and insecticidal activities. Such studies indicate that the compound , due to its structural features, may possess similar bioactivities, making it a candidate for further research in these areas (Deohate & Palaspagar, 2020).

Antioxidant Activity

Complexes constructed from pyrazole-acetamide derivatives have been investigated for their antioxidant activity. This suggests a potential application of the queried compound in studying oxidative stress-related diseases or in the development of antioxidant therapies (Chkirate et al., 2019).

properties

IUPAC Name

N-[2-[1-(3,4-dimethylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]-2-(2-methoxyphenoxy)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H25N7O4/c1-15-9-10-18(11-16(15)2)32-24-19(13-27-32)25(35)30-26(29-24)33-22(12-17(3)31-33)28-23(34)14-37-21-8-6-5-7-20(21)36-4/h5-13H,14H2,1-4H3,(H,28,34)(H,29,30,35)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZEQNQJKJUJGVSW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)COC5=CC=CC=C5OC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H25N7O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

499.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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